Cas no 20897-85-2 (2-Thiophenecarboxylicacid, ion(1-))

20897-85-2 structure
Product Name:2-Thiophenecarboxylicacid, ion(1-)
CAS No:20897-85-2
Molecular Formula:C5H3O2S-
Molecular Weight:127.14112
CID:254452
PubChem ID:5017639
2-Thiophenecarboxylicacid, ion(1-) Properties
Names and Identifiers
-
- 2-Thiophenecarboxylicacid, ion(1-)
- 2-Thiophene-carboxylic Acid Sodium
- 2-ThiophenecarboxylicAcid,Ion
- thiophene-2-carboxylate
- 2-thiophenecarboxylate
- CHEBI:71237
- then-at
- 3355-TETRABROMOPHENOLPHTHALEIN
- 2-thienoate
- thienyl-2-carboxylate
- thenat
- 2-carboxylatothiophene
- Thiofuran-2-carboxylic acid
- QERYCTSHXKAMIS-UHFFFAOYSA-M
- Q27139461
- 20897-85-2
-
- InChIKey: QERYCTSHXKAMIS-UHFFFAOYSA-M
- Inchi: InChI=1S/C5H4O2S/c6-5(7)4-2-1-3-8-4/h1-3H,(H,6,7)/p-1
- SMILES: O=C(C1=CC=CS1)[O-]
Computed Properties
- Exact Mass: 126.98500
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 126.98537551g/mol
- Heavy Atom Count: 8
- Complexity: 97.1
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 68.4Ų
Experimental Properties
- LogP: 0.11160
- PSA: 68.37000
2-Thiophenecarboxylicacid, ion(1-) Related Literature
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Minghao Zhang,Shiyan Chen,Nan Sheng,Baoxiu Wang,Zhuotong Wu,Qianqian Liang,Huaping Wang Nanoscale, 2021,13, 8126-8136
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Eun Hye Jeong,Ji Hyun Ryu,Hansaem Jeong,Bora Jang,Ho Yeon Lee,Seonki Hong,Haeshin Lee,Hyukjin Lee Chem. Commun., 2014,50, 13616-13616
-
C. Walden,W. Zhang Environ. Sci.: Water Res. Technol., 2018,4, 1163-1171
-
Chang Peng,Haibo Xie,Zongbao kent Zhao,Ming Bao RSC Adv., 2015,5, 44598-44603
-
Elena L. Gromnitskaya,Igor V. Danilov,Fedor I. Zubkov,Vadim V. Brazhkin Phys. Chem. Chem. Phys., 2023,25, 16060-16064
-
Manojit Roy,Subhadip Roy,Keisham Surjit Singh,Janmoni Kalita,S. Sureshkumar Singh New J. Chem., 2016,40, 1471-1484
-
Chao Wang,Shaozhuan Huang,Li Wang,Zhao Deng,Jun Jin,Jing Liu,Lihua Chen,Xianfeng Zheng,Yu Li RSC Adv., 2013,3, 1699-1702
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Jean Lee,Anthony J. Chubb,Edelmiro Moman,Brian M. McLoughlin,Caroline T. Sharkey,John G. Kelly,Kevin B. Nolan,Marc Devocelle,Desmond J. Fitzgerald Org. Biomol. Chem., 2005,3, 3678-3685
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Evan L. Pannkuk,Evagelia C. Laiakis,Simon Authier,Karen Wong RSC Adv., 2016,6, 51192-51202
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